Cas no 22798-10-3 (dl-malic acid, disodium salt)

• Product Name: dl-malic acid, disodium salt
• CAS No: 22798-10-3
• MF: C₄H₄Na₂O₅
• MW: 178.051103591919
• CID: 52142
• PubChem ID: 8736
• Update Time: 2025-07-23

dl-malic acid, disodium salt Chemical and Physical Properties

Names and Identifiers

• dl-malic acid, disodium salt
• dl-malic acid disodium
• Malicaciddisodiumsalt
• disodium 2-hydroxysuccinate
• DI-SODIUM DL-MALATE
• disodium malate
• DL-MALIC ACID SODIUM
• Dl-MalicAcid,SodiumSalt
• MALIC ACID,SODIUM
• sodium L-malate
• sodium malate
• Disodium 2-hydroxybutanedioate
• Sodium 2-hydroxysuccinate
• Natriummalat
• NCGC00181053-01
• Natriummalat [German]
• Sodium D,L-malate
• disodium;2-hydroxybutanedioate
• Butanedioic acid, 2-hydroxy-, sodium salt
• FT-0702775
• CHEMBL182856
• DL-Apple Acid Disodium Salt
• NCGC00043225-04
• E350
• FT-0766010
• Butanedioic acid, hydroxy-, disodium salt
• Disodium2-hydroxybutanedioate
• DL-2-Hydroxysuccinic acid sodium salt
• CCRIS 7317
• DTXSID7046831
• AMY22481
• M0026
• CAS-676-46-0
• DTXCID5026831
• disodiummalate
• 2EFF9N315F
• Tox21_112699_1
• DL-Hydroxysuccinic acid disodium salt
• E-350(II)
• Malic acid, disodium salt
• UNII-2EFF9N315F
• 676-46-0
• EN300-7699061
• Tox21_112699
• SODIUM MALATE [INCI]
• FT-0693258
• Sodium DL-maleate
• 63474-37-3
• SODIUM DL-MALATE
• INS NO.350(II)
• INS-350(II)
• SCHEMBL123089
• DL-Malic acid disodium salt
• BUTANEDIOIC ACID, 2-HYDROXY-, SODIUM SALT (1:2)
• EINECS 211-627-6
• (+/-)-SODIUM MALATE
• 22798-10-3
• C20341
• WPUMTJGUQUYPIV-UHFFFAOYSA-L
• L-HYDROXYBUTANEDIOICACIDDISODIUMSALT
• MFCD00012466
• FT-0631803
• SODIUM MALATE, (+/-)-
• Disodium DL-malate
• SODIUM MALATE, DL-
• Q836788
• NS00080025
• malic acid sodium salt
• DB-066312
• DB-042411
• 58214-38-3

• Inchi： 1S/C4H6O5.2Na/c5-2(4(8)9)1-3(6)7;;/h2,5H,1H2,(H,6,7)(H,8,9);;/q;2*+1/p-2
• InChI Key： WPUMTJGUQUYPIV-UHFFFAOYSA-L
• SMILES： [Na+].[Na+].OC(C(=O)[O-])CC(=O)[O-]

Computed Properties

• Exact Mass: 177.98500
• Monoisotopic Mass: 177.985413
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 118
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 101

Experimental Properties

• Color/Form: Undetermined 2. density (g/ml, 25/4 ℃)
• Melting Point: >300 °C(lit.)
• Boiling Point: 306.4°Cat760mmHg
• Flash Point: 153.4°C
• PSA: 100.49000
• LogP: -3.76280

dl-malic acid, disodium salt Security Information

• WGK Germany：3
• RTECS：ON7730000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Beta hydroxy acids and derivatives

Additional information on dl-malic acid, disodium salt

Introduction to DL-Malic Acid, Disodium Salt (CAS No: 22798-10-3)

DL-Malic Acid, Disodium Salt, with the chemical identifier CAS No 22798-10-3, is a compound of significant interest in the field of pharmaceuticals and biochemical research. This compound, derived from malic acid, is widely utilized due to its unique chemical properties and biological activities. The disodium salt form enhances its solubility in aqueous solutions, making it a valuable additive in various applications ranging from drug formulations to biochemical assays.

The malic acid molecule, a dicarboxylic acid, plays a crucial role in metabolic processes. The disodium salt version of this compound is particularly notable for its stability and compatibility with biological systems. This has led to its extensive use in the development of novel therapeutic agents and as a cofactor in enzymatic reactions. The compound's ability to chelate metal ions further underscores its versatility in biochemical applications.

In recent years, DL-Malic Acid, Disodium Salt has garnered attention for its potential in enhancing the efficacy of certain pharmaceutical formulations. Its role as an intermediate in the Krebs cycle makes it a candidate for applications related to energy metabolism and cellular respiration. Researchers have been exploring its use in formulations aimed at improving mitochondrial function, which could have implications for treating neurodegenerative diseases and metabolic disorders.

One of the most compelling aspects of DL-Malic Acid, Disodium Salt is its application in anti-inflammatory and antioxidant therapies. Studies have demonstrated that malic acid derivatives can modulate inflammatory pathways by inhibiting key enzymes such as COX-2 and LOX. The disodium salt form enhances these effects by improving bioavailability and tissue penetration. This has opened up new avenues for developing treatments for chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The compound's chelating properties also make it valuable in metal ion detoxification processes. In cases where excess metal ions can be detrimental to health, DL-Malic Acid, Disodium Salt can bind to these ions, facilitating their excretion from the body. This property is particularly relevant in environmental health research, where it is being explored as a potential treatment for heavy metal poisoning.

Recent advancements in drug delivery systems have highlighted the potential of DL-Malic Acid, Disodium Salt as an excipient. Its compatibility with various polymers and its ability to stabilize active pharmaceutical ingredients (APIs) make it an ideal candidate for advanced drug formulations. For instance, researchers are investigating its use in oral sustained-release matrices and transdermal patches to improve drug bioavailability and reduce dosing frequency.

The agricultural sector has also recognized the benefits of DL-Malic Acid, Disodium Salt. As a plant metabolite, malic acid plays a role in photosynthesis and stress response mechanisms. The disodium salt form has been tested as a growth enhancer and stress alleviator for crops, showing promise in improving yield under adverse conditions such as drought or high salinity.

In conclusion, DL-Malic Acid, Disodium Salt (CAS No: 22798-10-3) is a multifaceted compound with broad applications across pharmaceuticals, biotechnology, and agriculture. Its unique chemical properties and biological activities make it a valuable tool for researchers and developers seeking innovative solutions to complex challenges. As scientific understanding continues to evolve, the potential uses of this compound are likely to expand even further.